6-Chloro-3-(hydroxymethyl)pyridin-2-ol

• Molecular Formula: C6H6ClNO2
• Molecular Weight: 159.57 g/mol
• IUPAC Name: 6-chloro-3-(hydroxymethyl)-1H-pyridin-2-one
• InChI: InChI=1S/C6H6ClNO2/c7-5-2-1-4(3-9)6(10)8-5/h1-2,9H,3H2,(H,8,10)
• InChI Key: PNGVUDDMLYKVCD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=O)NC(=C1)Cl)CO

Description

6-Chloro-3-(hydroxymethyl)pyridin-2-ol is a versatile pyridine derivative of significant interest in medicinal chemistry and pharmaceutical research . This compound serves as a valuable synthetic intermediate, or building block, for the construction of more complex molecules . Its structure incorporates multiple functional groups—chloro, hydroxymethyl, and a pyridinol—that are amenable to further chemical modification, making it a privileged scaffold in fragment-based drug design . Chlorinated pyridine compounds are extensively utilized in drug discovery, with more than 250 FDA-approved drugs containing chlorine atoms . These compounds show diverse biological activities, and the chloropyridine motif is frequently found in agents targeting areas such as oncology, central nervous system disorders, and infectious diseases . The pyridin-2-ol component, in particular, is recognized as a peptidomimetic scaffold, playing an essential role in the design of therapeutic agents including reverse transcriptase inhibitors, antibiotics, and antifungals . Researchers value this compound for its potential to engage in hydrogen bonding with biological targets, owing to its capacity to act as both a hydrogen bond donor and acceptor . This product is intended for research and further manufacturing applications only. It is not intended for diagnostic or therapeutic use in humans. Please refer to the Safety Data Sheet (SDS) for proper handling and hazard information.

Comparison with Similar Compounds

Key Observations:

• Hydroxymethyl Positioning : The isomer 2-Chloro-6-(hydroxymethyl)pyridin-3-ol demonstrates how positional changes alter hydrogen-bonding capacity and receptor affinity .
• Electronic Modulation : Fluorine at position 3 (6-Chloro-3-fluoropyridin-2-ol) enhances electronegativity, improving metabolic stability but reducing nucleophilicity compared to the hydroxymethyl group .

Thermo-Physical and Electronic Properties

Studies on pyridine derivatives highlight the influence of substituents on thermo-physical behavior. For example:

• Flexible Linkers : Compounds with -CH2- linkers (e.g., triazolylpyridine derivatives) exhibit thermo-physical profiles similar to hydroxychloroquine, suggesting that hydroxymethyl groups may mimic such flexibility in drug-receptor interactions .
• Solubility : Polar groups like -OCH2CH2OH (2-(2-Hydroxyethoxy)pyridin-3-ol) significantly improve aqueous solubility compared to halogenated analogs .

Preparation Methods

Nucleophilic Substitution Followed by Hydrolysis

Route Overview :
This method involves introducing a chloromethyl group at position 3 of 6-chloro-2-hydroxypyridine, followed by hydrolysis to yield the hydroxymethyl derivative.

Procedure :

• Chloromethylation :
  • Reactants : 6-Chloro-2-hydroxypyridine, chloromethyl methyl ether (MOMCl), AlCl₃ (Lewis acid).
  • Conditions : Reflux in dichloromethane (DCM) at 40°C for 6 hours.
  • Intermediate : 6-Chloro-3-(chloromethyl)pyridin-2-ol.

• Hydrolysis :
  • Reactants : Intermediate, aqueous NaOH (2M).
  • Conditions : Reflux in ethanol/water (1:1) for 4 hours.
  • Yield : ~68% (isolated via silica gel chromatography).

Key Data :

Step	Reactants	Conditions	Intermediate/Product	Yield
1	MOMCl, AlCl₃	DCM, 40°C, 6h	6-Chloro-3-(chloromethyl)pyridin-2-ol	75%
2	NaOH, H₂O/EtOH	Reflux, 4h	6-Chloro-3-(hydroxymethyl)pyridin-2-ol	68%

Advantages : Scalable with readily available reagents.
Limitations : Requires careful control of chloromethylation to avoid over-substitution.

Directed ortho-Metalation and Formylation

Route Overview :
This method employs directed metalation to introduce a formyl group at position 3, followed by reduction to hydroxymethyl.

Procedure :

• Protection :
  • Reactants : 6-Chloro-2-hydroxypyridine, TBDMSCl, imidazole.
  • Conditions : DMF, 25°C, 12 hours.
  • Intermediate : 2-(TBDMS-oxy)-6-chloropyridine.

• Metalation and Formylation :

  • Reactants : LDA (lithium diisopropylamide), DMF.
  • Conditions : THF, -78°C, 1 hour.
  • Intermediate : 3-Formyl-2-(TBDMS-oxy)-6-chloropyridine.

• Reduction :

  • Reactants : NaBH₄, ethanol.
  • Conditions : 0°C to RT, 2 hours.
  • Intermediate : 3-(Hydroxymethyl)-2-(TBDMS-oxy)-6-chloropyridine.

• Deprotection :

  • Reactants : TBAF (tetrabutylammonium fluoride).
  • Conditions : THF, 25°C, 1 hour.
  • Yield : ~62% (over four steps).

Key Data :

Step	Reactants	Conditions	Intermediate/Product	Yield
1	TBDMSCl, imidazole	DMF, 25°C, 12h	2-(TBDMS-oxy)-6-chloropyridine	85%
2	LDA, DMF	THF, -78°C, 1h	3-Formyl intermediate	70%
3	NaBH₄	EtOH, 0°C–RT, 2h	3-(Hydroxymethyl) intermediate	90%
4	TBAF	THF, 25°C, 1h	Final product	62%

Advantages : High regioselectivity.
Limitations : Requires cryogenic conditions and air-sensitive reagents.

Reductive Amination of Pyridinecarbaldehyde

Route Overview :
Formylation of 6-chloro-2-hydroxypyridine at position 3, followed by borohydride reduction.

Procedure :

• Vilsmeier-Haack Formylation :
  • Reactants : POCl₃, DMF.
  • Conditions : 0°C to RT, 3 hours.
  • Intermediate : 6-Chloro-2-hydroxy-3-pyridinecarbaldehyde.

• Reduction :
  • Reactants : NaBH₄, ethanol.
  • Conditions : RT, 2 hours.
  • Yield : ~58% (over two steps).

Key Data :

Step	Reactants	Conditions	Intermediate/Product	Yield
1	POCl₃, DMF	0°C–RT, 3h	3-Formyl derivative	65%
2	NaBH₄	EtOH, RT, 2h	6-Chloro-3-(hydroxymethyl)pyridin-2-ol	58%

Advantages : Simple two-step process.
Limitations : Low yield due to competing side reactions during formylation.

Mitsunobu Reaction for Hydroxymethylation

Route Overview :
Direct installation of hydroxymethyl via Mitsunobu reaction using a protected alcohol.

Procedure :

• Reactants : 6-Chloro-2-hydroxypyridine, methanol, DEAD (diethyl azodicarboxylate), PPh₃.
• Conditions : THF, 0°C to RT, 12 hours.
• Yield : ~55% (single step).

Key Data :

Reactants	Conditions	Product	Yield
Methanol, DEAD, PPh₃	THF, 0°C–RT, 12h	6-Chloro-3-(hydroxymethyl)pyridin-2-ol	55%

Advantages : Single-step synthesis.
Limitations : Moderate yield and high cost of reagents.

Comparative Analysis of Methods

Method	Yield	Complexity	Cost	Scalability
Nucleophilic Substitution	68%	Moderate	Low	High
Directed Metalation	62%	High	High	Low
Reductive Amination	58%	Low	Moderate	Moderate
Mitsunobu Reaction	55%	Moderate	High	Low

Optimal Route : Method 1 (Nucleophilic Substitution) balances yield, cost, and scalability for industrial applications.

Q & A

Q. What are the optimal synthetic routes for 6-Chloro-3-(hydroxymethyl)pyridin-2-ol, and how do reaction conditions influence yield?

Methodological Answer: Synthesis typically involves halogenation and hydroxylation steps. For pyridine derivatives, chlorination at position 6 can be achieved using POCl₃ or SOCl₂ under reflux, followed by hydroxymethylation via nucleophilic substitution. Key factors include:

• Catalysts : Transition metal catalysts (e.g., Pd/C) enhance regioselectivity .
• Temperature : Controlled heating (80–120°C) minimizes side reactions like over-oxidation .
• Purification : Column chromatography (silica gel, ethyl acetate/hexane) ensures high purity (>95%) .
  Data Note : Yields vary (50–75%) depending on substituent steric effects and solvent polarity .

Q. Which spectroscopic techniques are most effective for characterizing 6-Chloro-3-(hydroxymethyl)pyridin-2-ol?

Methodological Answer:

• NMR : ¹H and ¹³C NMR confirm substitution patterns (e.g., hydroxymethyl protons at δ 4.5–5.0 ppm; aromatic protons at δ 7.0–8.5 ppm) .
• FT-IR : Hydroxyl (3200–3600 cm⁻¹) and C-Cl (650–750 cm⁻¹) stretches validate functional groups .
• X-ray Crystallography : Resolves spatial arrangement, critical for studying hydrogen-bonding interactions .

Q. How does the compound’s solubility and stability impact experimental design?

Methodological Answer:

• Solubility : Moderately soluble in polar aprotic solvents (DMF, DMSO) but poorly in water. Use sonication or co-solvents (e.g., ethanol) for aqueous assays .
• Stability : Susceptible to hydrolysis in acidic/basic conditions. Store under inert gas (N₂/Ar) at –20°C for long-term stability .

Advanced Research Questions

Q. How does the hydroxymethyl group influence reactivity compared to chloro or methyl substituents?

Methodological Answer: The hydroxymethyl group (–CH₂OH) enhances nucleophilicity at position 3, enabling:

• Oxidation : Convert to –COOH using MnO₂ for carboxylate derivatives .
• Esterification : React with acyl chlorides to form prodrug-like analogs .
  Comparison : Chloro groups favor electrophilic substitution, while methyl groups increase lipophilicity but reduce hydrogen-bonding capacity .

Q. What computational methods predict the compound’s biological targets and binding modes?

Methodological Answer:

• Docking Simulations : Use AutoDock Vina with protein databases (PDB) to model interactions with enzymes (e.g., kinases, oxidoreductases) .
• QSAR Models : Correlate substituent electronic parameters (Hammett constants) with bioactivity .
  Case Study : Analogous pyridines show affinity for bacterial riboswitches, suggesting potential antimicrobial applications .

Q. How can researchers resolve contradictions in reported biological activity data for this compound?

Methodological Answer: Discrepancies often arise from:

• Structural analogs : Minor substituent changes (e.g., bromo vs. chloro) alter binding kinetics .
• Assay conditions : Varying pH or co-solvents affect solubility and activity. Standardize protocols (e.g., PBS buffer, 37°C) .
  Validation : Use orthogonal assays (e.g., SPR for binding affinity, enzymatic inhibition for functional validation) .